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Compound of Interest

Compound Name: Dimethylaminoethyl vinyl ether
CAS No.: 31442-54-3
Cat. No.: B8269793

Get Quote

Spectroscopic Profile: Dimethylaminoethyl Vinyl
Ether (DMAEVE)

CAS: 3622-76-2 | Formula:

| MW: 115.17 g/mol

Executive Summary & Chemical Identity

Dimethylaminoethyl vinyl ether (DMAEVE) is a bifunctional monomer containing an electron-
rich vinyl ether group and a basic tertiary amine. It is distinct from its methacrylate analog
(DMAEMA) due to the hydrolytic instability of the vinyl ether moiety and its ability to undergo
cationic polymerization rather than free-radical polymerization (though it can copolymerize
radically with electron-deficient monomers like maleic anhydride).

¢ |[UPAC Name: 2-(Vinyloxy)-N,N-dimethylethanamine

e Boiling Point: ~119-121 °C (at 760 mmHg) / ~35 °C (at 15 mmHg)
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e Density: ~0.85 g/mL

» Solubility: Miscible with water (pH dependent), alcohols, and common organic solvents.

Critical Handling Note: Unlike methacrylates, vinyl ethers are highly sensitive to acid hydrolysis.

Exposure to trace acids or acidic deuterated solvents (e.g., old

) will cleave the vinyl group, generating acetaldehyde and dimethylaminoethanol.

Nuclear Magnetic Resonance (NMR) Analysis[1][2]
[3]

Experimental Protocol: Sample Preparation

To ensure spectral integrity, the solvent must be neutralized. Vinyl ethers can hydrolyze within
minutes in acidic

e Solvent Selection: Use
(Chloroform-d) or
(Benzene-d6).
o Neutralization: Pass the solvent through a small plug of basic alumina or add anhydrous

directly to the NMR tube.

e Concentration: ~10-15 mg of sample in 0.6 mL solvent.

H NMR Data (400 MHz, )

The spectrum displays a characteristic AMX pattern for the vinyl group and distinct triplets for
the ethylene bridge.
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C NMR Data (100 MHz, )
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Vibrational Spectroscopy (FT-IR)

The infrared spectrum is dominated by the vinyl ether doublet and the absence of Carbonyl
(C=0) or Hydroxyl (O-H) bands (unless hydrolyzed).
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Mass Spectrometry (EI-MS)[5]

Fragmentation Logic

The molecule fragments primarily via

-cleavage adjacent to the nitrogen atom, which is the most favorable energetic pathway.

e Molecular lon (

): m/z 115 (Weak/Trace)

o Base Peak: m/z 58 (Alpha-cleavage of amine)
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Structural & Fragmentation Diagrams

NMR Assignments (1H)

Vinyl Group Connectivity Ethylene Bridge Connectivi Dimethylamine
6.45 (dd), 4.17 (dd), 3.95 (dd) 3.78 (1), 2.58 (1) 2.27 (s)

Molecular Structure & Fragmentation
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C-O Bond Scission
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Click to download full resolution via product page

Caption: Logical flow of Mass Spec fragmentation pathways (Left) and NMR structural
connectivity assignments (Right).

Experimental Workflow: Purity Verification

Objective: Confirm identity and rule out hydrolysis (acetaldehyde) or polymerization.
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Crude DMAEVE Sample

Visual Inspection
(Clear/Straw Liquid)

Step 1:|Rapid IR Screen

FT-IR Analysis

Peak at 1620 cm-1 (C=C) Broad OH peak?

No OH peak (3400 cm-1) (Hydrolysis detected)

Step 2: High-Res NMR

Dissolve in CDCI3 + K2CO3
(Neutralize Acid)

:

Acquire 1H NMR

:

Check Integral Ratio
Vinyl(3) : Methyl(6) = 1:2

Click to download full resolution via product page

Caption: Step-by-step decision tree for verifying DMAEVE purity and preventing artifactual
hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cas 3622-76-2,2-(Vinyloxy)ethyldimethylamine | lookchem [lookchem.com]
e 2. Vinyl ether [webbook.nist.gov]
e 3. Vinyl ether [webbook.nist.gov]

 To cite this document: BenchChem. [Spectroscopic data for Dimethylaminoethyl vinyl ether
(NMR, IR, Mass Spec).]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8269793/docs#spectroscopic-data-for-
dimethylaminoethyl-vinyl-ether-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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